Cas no 109010-42-6 (1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid)

• Product Name: 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid
• CAS No: 109010-42-6
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1040742
• PubChem ID: 23001092
• Update Time: 2025-11-01

1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid
• (1S,1aS,7bR)-1H,1aH,2H,3H,7bH-cyclopropa[a]naphthalene-1-carboxylic acid
• 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]phthalene-1-carboxylic acid
• SCHEMBL1478178
• DTXSID50629503
• 1H,1AH,2H,3H,7BH-CYCLOPROPA[A]NAPHTHALENE-1-CARBOXYLIC ACID
• 109010-42-6
• 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylicacid

• Inchi： 1S/C12H12O2/c13-12(14)11-9-6-5-7-3-1-2-4-8(7)10(9)11/h1-4,9-11H,5-6H2,(H,13,14)
• InChI Key： KZUMNNCSWYNQBY-UHFFFAOYSA-N
• SMILES： OC(C1C2C3C=CC=CC=3CCC21)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid

Comprehensive Overview of 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid (CAS No. 109010-42-6)

1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid (CAS No. 109010-42-6) is a specialized organic compound with a unique cyclopropane-fused naphthalene structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its steric constraints and potential bioactive properties. Its molecular framework combines the rigidity of a cyclopropane ring with the aromaticity of a naphthalene system, making it a valuable intermediate for synthesizing complex molecules.

Recent studies highlight the growing interest in strained-ring compounds like 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid for their applications in drug discovery and agrochemical development. Researchers are exploring its utility as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with the current trend toward targeted therapies. The compound's carboxylic acid moiety further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS 109010-42-6 often involves transition-metal-catalyzed cyclopropanation or photochemical methods. These techniques are pivotal in addressing challenges like ring strain stability and regioselectivity. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yields, reflecting broader industry shifts toward sustainable practices.

The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling in drug development. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, a topic frequently searched by professionals in cheminformatics and medicinal chemistry.

Beyond pharmaceuticals, 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid has potential in advanced material science. Its rigid structure could contribute to the design of organic semiconductors or liquid crystals, areas gaining traction due to the demand for flexible electronics and energy-efficient displays. This interdisciplinary relevance makes it a subject of interest in both academic and industrial research.

In summary, CAS 109010-42-6 exemplifies the convergence of structural complexity and functional adaptability. As research continues to uncover its applications, this compound remains a focal point for innovations in life sciences and material engineering, answering pressing questions in modern chemistry.